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Compound of Interest

Compound Name: Propylene glycol, phosphate

Cat. No.: B15401530 Get Quote

Disclaimer: Information on a specific chemical entity defined as "propylene glycol phosphate" is

not readily available in public literature. The following guide provides a comprehensive

overview of the safety and toxicology of propylene glycol, a closely related and extensively

studied compound. Propylene glycol is often used in formulations containing phosphate

additives.

This technical guide is intended for researchers, scientists, and drug development

professionals, offering a detailed examination of the safety and toxicological profile of

propylene glycol.

Chemical and Physical Properties
Propylene glycol (IUPAC name: propane-1,2-diol) is a synthetic organic compound with the

chemical formula C₃H₈O₂. It is a colorless, viscous liquid that is nearly odorless and has a

faintly sweet taste[1][2]. It is miscible with a wide range of solvents, including water, acetone,

and chloroform[1][2].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15401530?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/Propylene-Glycol
https://en.wikipedia.org/wiki/Propylene_glycol
https://pubchem.ncbi.nlm.nih.gov/compound/Propylene-Glycol
https://en.wikipedia.org/wiki/Propylene_glycol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15401530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 57-55-6 [2][3]

Molecular Weight 76.095 g/mol [2]

Boiling Point 188.2 °C (370.8 °F) [2]

Melting Point -59 °C (-74 °F) [2]

Density 1.036 g/cm³ [2]

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion
Propylene glycol is readily absorbed orally and is distributed throughout the body's water

compartments. Following ingestion, a significant portion (around 45%) is excreted unchanged

by the kidneys. The remainder is metabolized in the liver and kidneys[4]. The metabolic

pathway involves oxidation to lactic acid and then to pyruvic acid, both of which are normal

intermediates in the citric acid cycle[4][5].
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Caption: Metabolic pathway of propylene glycol.

Toxicological Profile
Propylene glycol is generally considered to have a low order of toxicity[4][6]. The U.S. Food

and Drug Administration (FDA) has classified it as "generally recognized as safe" (GRAS) for

use in food, pharmaceuticals, and cosmetics[5][7][8].

The acute toxicity of propylene glycol is very low across different routes of exposure.
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Species Route LD50 Reference

Rat Oral 20,000 mg/kg

Mouse Oral 22,000 mg/kg

Rabbit Dermal 20,800 mg/kg

Studies involving repeated exposure to propylene glycol have generally shown a lack of

significant toxicity. In a 2-year study, rats fed diets containing up to 2,500 mg/kg/day of

propylene glycol showed no adverse effects[5]. Similarly, dogs administered up to 5,000

mg/kg/day for 2 years did not exhibit adverse effects on body weight[5].

Propylene glycol has not been found to be genotoxic or carcinogenic. In vitro genetic toxicity

studies were negative[9]. Long-term animal studies have not shown any increase in tumor

incidence[5]. No ingredient of propylene glycol products at levels greater than or equal to 0.1%

is identified as a probable, possible or confirmed human carcinogen by IARC, NTP, or

OSHA[10].

Available studies indicate that propylene glycol does not interfere with fertility or

reproduction[4]. A reproduction and fertility assessment in mice administered propylene glycol

in drinking water did not show adverse effects on reproductive parameters[1].

Prolonged contact with propylene glycol is essentially non-irritating to the skin, though repeated

contact may cause some softening and flaking[9]. It may cause slight, temporary eye irritation,

but corneal injury is unlikely[9]. While some rare cases of skin sensitization have been

reported, extensive testing indicates a low potential for sensitization[6][11].

Experimental Protocols
Detailed experimental protocols for toxicological studies are often proprietary or not fully

disclosed in publicly available literature. However, standardized guidelines, such as those from

the Organisation for Economic Co-operation and Development (OECD), are typically followed.

This is a generalized workflow for an acute oral toxicity study.
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Caption: Generalized workflow for an acute oral toxicity study.

Regulatory Status
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Propylene glycol is widely approved for use in a variety of products globally.

United States: The FDA has designated propylene glycol as GRAS[5][7][8].

European Union: It is approved for use in food with the E-number E1520[2].

World Health Organization (WHO): The acceptable daily intake (ADI) for propylene glycol is

up to 25 mg per kg of body weight[7][8].

Summary and Conclusion
Propylene glycol has a well-established and favorable safety profile, characterized by low acute

and chronic toxicity, and a lack of genotoxic, carcinogenic, or reproductive effects. Its

metabolism leads to common physiological intermediates. While high doses, particularly in

medical settings with susceptible individuals, can lead to adverse effects such as acidosis, the

levels of exposure from consumer products are considered safe. The extensive toxicological

database supports its continued use in food, pharmaceuticals, and cosmetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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